Cas no 59865-86-0 (2-(3-chlorophenyl)sulfonylethanethioamide)
59865-86-0 structure
Product Name:2-(3-chlorophenyl)sulfonylethanethioamide
CAS No:59865-86-0
MF:C8H8ClNO2S2
MW:249.73761844635
CID:873461
Update Time:2026-04-29
2-(3-chlorophenyl)sulfonylethanethioamide Chemical and Physical Properties
Names and Identifiers
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- 2-(3-chlorophenyl)sulfonylethanethioamide
- 2-(3-CHLOROBENZENESULPHONYL)THIOACETAMIDE
- 2-(2,4-DINITRO-PHENOXY)-ISOINDOLE-1,3-DIONE
- 2-(3-CHLOROBENZENESULFONYL)THIOACETAMIDE
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- Inchi: InChI=1S/C8H8ClNO2S2/c9-6-2-1-3-7(4-6)14(11,12)5-8(10)13/h1-4H,5H2,(H2,10,13)
- InChI Key: LCBDTGBMTJETBR-UHFFFAOYSA-N
- SMILES: O=S(C1=CC=CC(Cl)=C1)(CC(N)=S)=O
Computed Properties
- Exact Mass: 248.96800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 100.63000
- LogP: 3.18090
2-(3-chlorophenyl)sulfonylethanethioamide Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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